Cas no 6642-26-8 (9H-purin-8-ylmethanol)

• Product Name: 9H-purin-8-ylmethanol
• CAS No: 6642-26-8
• MF: C₆H₆N₄O
• MW: 150.138040065765
• CID: 503215
• PubChem ID: 241177
• Update Time: 2025-09-25

9H-purin-8-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-8-methanol
• 1H-Purine-8-methanol (9CI)
• 7H-purin-8-ylmethanol
• (7(9)H-purin-8-yl)-methanol
• 1H-Purine-8-methanol
• AC1L66SH
• AC1Q4WQA
• NSC48397
• Purine-8-methanol
• SureCN4957388
• SureCN4957389
• Z1863617835
• SCHEMBL4957388
• 2-Hydroxymethyl-3H-imidazo[5,4-d]pyrimidine
• (9H-PURIN-8-YL)METHANOL
• NSC-48397
• AKOS026741790
• 6642-26-8
• DTXSID60286944
• 9H-purin-8-ylmethanol
• EN300-179548
• AB66093
• 2-hydroxymethyl-3H-imidazo-[5,4-d]pyrimidine
• C90517
• NFZTXJKXCFQRGN-UHFFFAOYSA-N

• Inchi： 1S/C6H6N4O/c11-2-5-9-4-1-7-3-8-6(4)10-5/h1,3,11H,2H2,(H,7,8,9,10)
• InChI Key： NFZTXJKXCFQRGN-UHFFFAOYSA-N
• SMILES： OCC1=NC2=C(C=NC=N2)N1

Computed Properties

• Exact Mass: 150.05428
• Monoisotopic Mass: 150.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• Density: 1.3471 (rough estimate)
• Boiling Point: 271.66°C (rough estimate)
• Refractive Index: 1.6700 (estimate)
• PSA: 74.69
• LogP: -0.15480

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives